1-(3,5-difluorophenyl)-1H-1,2,4-triazol-3-amine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, compounds titled 1-(2,5/3,5-difluorophenyl)-3-(2,3/2,4/2,5/3,4-dimethoxyphenyl)-2-propen-1-ones were synthesized via Claisen-Schmidt condensation under basic condition . Another compound, 1-(3,5-difluorophenyl)-3-(2-nitrophenyl)urea, was synthesized from 2-nitroaniline, 3,5-difluoroaniline, and triphosgene in sequential two steps with 92% yield .Mechanism of Action
Target of Action
Compounds with similar structures, such as 3,5-difluoroacetophenone , have been used to synthesize various molecules with potential biological activity
Mode of Action
It’s worth noting that similar compounds have been synthesized via claisen-schmidt condensation under basic conditions . The interaction of this compound with its targets and the resulting changes would require further investigation.
Biochemical Pathways
Compounds with similar structures have been used in the synthesis of various molecules, suggesting that they may interact with multiple biochemical pathways
Result of Action
Similar compounds have shown potential cytotoxic activity , suggesting that this compound may also have significant biological effects
Advantages and Limitations for Lab Experiments
1-(3,5-difluorophenyl)-1H-1,2,4-triazol-3-amine has several advantages and limitations for use in laboratory experiments. One advantage of this compound is its low cost and availability. Additionally, this compound is relatively stable and can be stored for long periods of time. Another advantage is its low toxicity, making it safe to use in experiments. However, one limitation of this compound is its low solubility in water, making it difficult to use in aqueous solutions. Additionally, this compound is not very soluble in organic solvents, making it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research into 1-(3,5-difluorophenyl)-1H-1,2,4-triazol-3-amine. One potential direction is to further investigate its potential therapeutic applications. Additionally, further research into the mechanism of action of this compound would be beneficial. Additionally, further research into its potential applications in materials science and biochemistry would be beneficial. Additionally, further research into the biochemical and physiological effects of this compound would be beneficial. Finally, further research into the advantages and limitations of this compound for laboratory experiments would be beneficial.
Synthesis Methods
1-(3,5-difluorophenyl)-1H-1,2,4-triazol-3-amine can be synthesized from commercially available starting materials via a variety of methods. The most common method involves the reaction of 3,5-difluorobenzaldehyde with hydrazine in an aqueous medium. This reaction yields a mixture of this compound and 3,5-difluoroaniline, which can be separated by chromatography or crystallization. Other methods for the synthesis of this compound include the reaction of 3,5-difluorobenzaldehyde with ethylenediamine in an aqueous medium, the reaction of 3,5-difluorobenzaldehyde with sodium azide in an aqueous medium, and the reaction of 3,5-difluorobenzaldehyde with hydrazine hydrate in an aqueous medium.
Scientific Research Applications
1-(3,5-difluorophenyl)-1H-1,2,4-triazol-3-amine has been widely studied in the scientific research community due to its potential applications in the fields of medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, this compound has been studied as a potential therapeutic agent for the treatment of cancer, inflammation, and other diseases. In materials science, this compound has been studied as a potential additive for the synthesis of polymers and as a potential catalyst for the production of various chemicals. In biochemistry, this compound has been studied as a potential inhibitor of enzymes involved in the metabolism of drugs and other compounds.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3,5-difluorophenyl)-1H-1,2,4-triazol-3-amine involves the reaction of 3,5-difluoroaniline with sodium azide followed by reduction of the resulting azide with triphenylphosphine to yield the desired product.", "Starting Materials": [ "3,5-difluoroaniline", "sodium azide", "triphenylphosphine" ], "Reaction": [ "Step 1: Dissolve 3,5-difluoroaniline in anhydrous DMF.", "Step 2: Add sodium azide to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Add triphenylphosphine to the reaction mixture and stir at room temperature for 2 hours.", "Step 4: Filter the reaction mixture to remove any insoluble material.", "Step 5: Concentrate the filtrate under reduced pressure.", "Step 6: Purify the crude product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
1858234-16-8 |
Molecular Formula |
C8H6F2N4 |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
